Cas no 128327-65-1 ([2,2':5',2''-Terthiophen]-5-amine)

• Product Name: [2,2':5',2''-Terthiophen]-5-amine
• CAS No: 128327-65-1
• MF: C₁₂H₉NS₃
• MW: 263.401558637619
• CID: 1226371
• PubChem ID: 14867800
• Update Time: 2025-04-20

[2,2':5',2''-Terthiophen]-5-amine Chemical and Physical Properties

Names and Identifiers

• [2,2':5',2''-Terthiophen]-5-amine
• 128327-65-1
• [2,2a(2):5a(2),2a(2)a(2)-Terthiophen]-5-amine
• DTXSID901300656
• SCHEMBL10029744

• Inchi： 1S/C12H9NS3/c13-12-6-5-11(16-12)10-4-3-9(15-10)8-2-1-7-14-8/h1-7H,13H2
• InChI Key： AVGLKATZKMPHQH-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C1=CC=C(N)S1

Computed Properties

• Exact Mass: 415.05251
• Monoisotopic Mass: 262.98971281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 3.24